Cas no 886500-68-1 ((6-Methyl-4-oxo-3-phenyl-3,4-dihydro-quinazolin-2-ylsulfanyl)-acetic acid)

• Product Name: (6-Methyl-4-oxo-3-phenyl-3,4-dihydro-quinazolin-2-ylsulfanyl)-acetic acid
• CAS No: 886500-68-1
• MF: C₁₇H₁₄N₂O₃S
• MW: 326.369662761688
• CID: 5012454
• Update Time: 2025-06-08

(6-Methyl-4-oxo-3-phenyl-3,4-dihydro-quinazolin-2-ylsulfanyl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (6-Methyl-4-oxo-3-phenyl-3,4-dihydro-quinazolin-2-ylsulfanyl)-acetic acid

• Inchi： 1S/C17H14N2O3S/c1-11-7-8-14-13(9-11)16(22)19(12-5-3-2-4-6-12)17(18-14)23-10-15(20)21/h2-9H,10H2,1H3,(H,20,21)
• InChI Key： IVFWXZXYUWNGCS-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NC2C=CC(C)=CC=2C(N1C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 502
• XLogP3: 3.3
• Topological Polar Surface Area: 95.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on (6-Methyl-4-oxo-3-phenyl-3,4-dihydro-quinazolin-2-ylsulfanyl)-acetic acid

Introduction to (6-Methyl-4-oxo-3-phenyl-3,4-dihydro-quinazolin-2-ylsulfanyl)-acetic Acid (CAS No. 886500-68-1)

(6-Methyl-4-oxo-3-phenyl-3,4-dihydro-quinazolin-2-ylsulfanyl)-acetic acid, identified by its CAS number 886500-68-1, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex quinazoline core structure, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents.

The quinazoline scaffold is a well-known pharmacophore in medicinal chemistry, frequently employed in the design of drugs targeting various diseases. The presence of a sulfanyl group at the 2-position and a phenyl ring at the 3-position enhances the molecular diversity and functionality of this compound. Such structural features are often exploited to modulate interactions with biological targets, making (6-Methyl-4-oxo-3-phenyl-3,4-dihydro-quinazolin-2-ylsulfanyl)-acetic acid a promising candidate for further investigation.

In recent years, there has been a surge in research focused on quinazoline derivatives due to their demonstrated efficacy in treating conditions such as cancer, inflammation, and infectious diseases. The specific modification of the quinazoline ring system in (6-Methyl-4-oxo-3-phenyl-3,4-dihydro-quinazolin-2-ylsulfanyl)-acetic acid introduces unique properties that may contribute to its pharmacological profile. For instance, the sulfanyl group can participate in hydrogen bonding interactions with biological molecules, while the phenyl ring provides additional spatial and electronic effects that influence binding affinity.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The acetic acid moiety at one end of the molecule allows for further functionalization, enabling chemists to explore a wide range of derivatives with tailored properties. This flexibility is crucial in drug discovery pipelines, where iterative modifications are often necessary to optimize potency and selectivity.

Recent studies have highlighted the importance of quinazoline derivatives in oncology research. Compounds with similar structural motifs have shown promise as kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer cell proliferation. The presence of both methyl and phenyl substituents in (6-Methyl-4-oxo-3-phenyl-3,4-dihydro-quinazolin-2-ylsulfanyl)-acetic acid may confer properties that make it an effective inhibitor of such kinases. Further investigation into its interaction with these enzymes could uncover novel therapeutic strategies.

The sulfanyl group also plays a critical role in determining the compound's solubility and bioavailability. Sulfur-containing heterocycles are known to enhance water solubility while maintaining lipophilicity, which is essential for efficient drug delivery. This balance is particularly important for oral formulations, where poor solubility can limit absorption and efficacy.

In addition to its potential biological activities, (6-Methyl-4-oxyo3-pheny1)-acetic acid may find applications in materials science and industrial processes. The unique electronic properties of quinazoline derivatives make them attractive for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells. While this application is less explored compared to pharmaceutical uses, it represents an exciting area for future research.

The synthesis of (6-Methyl4-oxyo3-pheny1)-acetic acid involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Key steps include cyclization reactions to form the quinazoline core followed by functional group transformations to introduce the sulfanyl and acetic acid moieties. Advances in synthetic methodologies have made it possible to produce these complex molecules with greater efficiency and scalability.

As research continues to uncover new applications for quinazoline derivatives, compounds like (6-Methyl4-oxyo3-pheny1)-acetic acid will remain at the forefront of innovation. Their structural versatility and functional diversity offer endless possibilities for designing molecules with improved therapeutic profiles. By leveraging cutting-edge technologies such as high-throughput screening and computational modeling, scientists can accelerate the discovery process and bring new treatments to patients more quickly.

In conclusion,(6-Methyl-4-oxyo-3-pheny1-3,4-dihydroquinazolin-2-ylsulfanyl)-acetic acid(CAS No.886500-68-1) represents a significant advancement in pharmaceutical chemistry Its unique structure and potential biological activities make it a valuable tool for researchers exploring new therapeutic interventions The continued study of this compound promises to yield insights that will shape future drug development efforts across multiple disciplines。